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Compound Focus: Regaloside B

CAS No.: 114420-67-6

Cat. No.: S1899150

Regaloside B is a phenylpropanoid compound isolated from lilies (Lilium longiflorum) and has been
identified as a primary systemic metabolite of TGL detected in rat plasma [1]. Its core bioactivity is potent

anti-inflammatory action, which underpins its effects on osteogenic differentiation and angiogenesis [1] [2]

[3].

The table below summarizes its key biological activities and the associated mechanisms based on in vitro

studies.
. . . . Mechanism of Key Experimental

Biological Activity Experimental Model . T
Action | Targets Findings

Anti-inflammatory [2] RAW?264.7 cells [2] Inhibits INOS & COX-  Inhibited INOS expression

[3] 2 expression; to 26.2%; decreased COX-
reduces NF-kB 2 expression to 98.9%;
signaling (I p- reduced p-p65/p65 ratio by
p65/p65 ratio) [2] 43.2% (at 50 pg/mL for 2-

24 h) [2]

Anti-inflammatory & Human Umbilical Cord  Inhibits mRNA of Significantly inhibited

Immunomodulatory Mesenchymal Stem chemokines & mMRNA of CCL5, CXCL9,

[1] Cells (hUCMSCs) [1] angiogenic factors CXCL10, IL8, VCAM,
induced by TNF- ICAM, and IDO (at 400
o/IFN-y [1] pg/mL for 1 h) [1]
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. . L . Mechanism of Key Experimental
Biological Activity Experimental Model ) T
Action | Targets Findings
Enhances Osteogenic hUCMSCs in Suppresses Enhanced extracellular
Differentiation [1] inflammatory (TNF- inflammation-driven calcium deposition
o/IFN-y) expression of CCL5 (measured by Alizarin Red
microenvironment [1] and angiogenic staining); inhibited cell
factors (PTGS1, migration [1]
VEGF) [1]
Cytotoxicity Profile hUCMSCs [2] Non-cytotoxic across ~ Showed no adverse effects
[2] a wide concentration on cell viability at
range [2] concentrations of 25-1600

pg/mL for 24 h [2]

Detailed Experimental Protocols

For researchers looking to replicate key findings, here are the methodologies for critical experiments cited

above.

Protocol 1: Anti-inflammatory Activity in Macrophage-like Cells

[2]

This protocol assesses the compound's effect on classic inflammatory mediators in RAW?264.7 cells.

¢ 1. Cell Culture & Treatment: Culture RAW264.7 cells under standard conditions. Pre-treat cells with
Regaloside B (e.g., 50 pg/mL) for a period (e.g., 2 hours) before inducing inflammation with an
appropriate stimulant like LPS. Continue incubation for up to 24 hours.
e 2. Protein Extraction & Western Blot Analysis:
o Lyse cells to extract total protein and determine concentration.
o Separate proteins via SDS-PAGE and transfer to a membrane.
o Probe the membrane with primary antibodies against iINOS, COX-2, phospho-p65, and total
p65.
o Use densitometry to quantify band intensities and calculate the p-p65/p65 ratio to assess NF-
KB pathway inhibition.

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40757327/
https://pubmed.ncbi.nlm.nih.gov/40757327/
https://pubmed.ncbi.nlm.nih.gov/40757327/
https://pubmed.ncbi.nlm.nih.gov/40757327/
https://www.medchemexpress.com/regaloside-b.html?srsltid=AfmBOorvFxU2hKEECdK2I_HCXhVWrFChUgvXdo4lWqSGczbA8DIUjc_F
https://www.medchemexpress.com/regaloside-b.html?srsltid=AfmBOorvFxU2hKEECdK2I_HCXhVWrFChUgvXdo4lWqSGczbA8DIUjc_F
https://www.medchemexpress.com/regaloside-b.html?srsltid=AfmBOorvFxU2hKEECdK2I_HCXhVWrFChUgvXdo4lWqSGczbA8DIUjc_F
https://www.medchemexpress.com/regaloside-b.html?srsltid=AfmBOorvFxU2hKEECdK2I_HCXhVWrFChUgvXdo4lWqSGczbA8DIUjc_F
https://www.medchemexpress.com/regaloside-b.html?srsltid=AfmBOorvFxU2hKEECdK2I_HCXhVWrFChUgvXdo4lWqSGczbA8DIUjc_F
https://www.smolecule.com/products/s1899150?utm_src=pdf-body
https://www.smolecule.com/products/s1899150?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Protocol 2: Immunomodulatory Effects in hUCMSCs [1]

This method evaluates the suppression of chemokine and adhesion molecule expression in a stem cell model

of inflammation.

e 1. Cell Culture & Inflammatory Induction: Culture hUCMSCs. Induce an inflammatory
microenvironment by treating the cells with a combination of TNF-a and IFN-y.
e 2. Compound Treatment & RNA Isolation: Co-treat the cells with Regaloside B (e.g., 400 ug/mL)
for a short duration (e.g., 1 hour). After treatment, extract total RNA from the cells.
¢ 3. Quantitative Real-Time PCR (qRT-PCR):
o Synthesize cDNA from the extracted RNA.
o Perform gRT-PCR using primers for genes of interest. CCL5, CXCL9, CXCL10, IL8, VCAM,
ICAM, and IDO.
o Analyze data using the AACt method to determine the fold change in mRNA expression relative
to control groups.

Protocol 3: Osteogenic Differentiation Assay [1]

This protocol measures the functional outcome of enhanced bone formation.

¢ 1. Osteogenic Induction & Treatment: Culture hUCMSCs in osteogenic differentiation medium. To
mimic disease conditions, include TNF-a and IFN-y in the medium. Treat cells with Regaloside B or
TGL for the duration of the differentiation process.
e 2. Alizarin Red Staining & Quantification:
o After a typical differentiation period (e.g., 14-21 days), fix the cells.
o Stain with Alizarin Red S, which binds to calcium deposits in the extracellular matrix.
o To quantify, dissolve the bound dye with a solution like 10% cetylpyridinium chloride and
measure the absorbance at 562 nm.

Signaling Pathway Visualizations

The following diagrams illustrate the core signaling pathways and experimental workflows influenced by

Regaloside B, based on the gathered data.

Anti-inflammatory and Immunomodulatory Mechanism
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This diagram summarizes the primary molecular mechanisms by which Regaloside B exerts its anti-

inflammatory and immunomodulatory effects across different cell types.

[TNF-G / IFN-\a Regaloside B

Inhibits

_ Chemokines
COX-2 QCXCLQ, CXCL10, IL8, CCLSD

Click to download full resolution via product page

Adhesion Molecules
(VCAM-1, ICAM-1)

Regaloside B inhibits NF-«B signaling, reducing key inflammatory mediators.

Experimental Workflow for Osteogenic Differentiation

This flowchart outlines the key steps for evaluating the effect of Regaloside B on osteogenic differentiation

in hUCMSCs under inflammatory conditions.
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Workflow for evaluating osteogenic differentiation and cell migration with Regaloside B.

Research Applications and Future Directions

The data positions Regaloside B as a compelling candidate for further therapeutic development. Its dual role
in potently inhibiting inflammation while promoting osteogenesis is particularly valuable for conditions
like rheumatoid arthritis or osteoporosis where inflammation and bone loss are linked [1]. The ability to
suppress a broad spectrum of chemokines also suggests potential in other inflammatory and autoimmune

diseases.
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A critical step for translating these findings will be to conduct in vivo efficacy and pharmacokinetic studies to

validate the results observed in cell models and to determine optimal dosing parameters.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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